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Compound of Interest

Compound Name: Desacetylvinblastine hydrazide

Cat. No.: B1664167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desacetylvinblastine hydrazide (Des-VH), a derivative of the potent vinca alkaloid

vinblastine, is a key component in the development of targeted cancer therapeutics. Its

conjugation to targeting moieties, such as folic acid, allows for selective delivery to tumor cells,

enhancing efficacy while minimizing systemic toxicity. A thorough understanding of its

physicochemical properties is paramount for its effective formulation, characterization, and

application in drug delivery systems. This guide provides a comprehensive overview of the

known physicochemical characteristics of Desacetylvinblastine hydrazide, details relevant

experimental protocols, and illustrates associated biological pathways.

Physicochemical Properties
The fundamental physicochemical properties of Desacetylvinblastine hydrazide are

summarized below. These parameters are crucial for predicting its behavior in biological

systems and for the design of analytical and formulation strategies.

Table 1: General and Calculated Physicochemical
Properties
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Property Value Source(s)

Molecular Formula C43H56N6O7 [1][2][3][4][5]

Molecular Weight 768.94 g/mol [1][2][3][4][5]

CAS Number 55383-37-4 [1][2][3][4][5][6]

Appearance Pale Brown Solid [2]

XLogP3 2.9 [5]

Hydrogen Bond Donor Count 6 [5]

Hydrogen Bond Acceptor

Count
11 [5]

Rotatable Bond Count 7 [5]

Topological Polar Surface Area 182.92 Å² [1]

Exact Mass 768.421048 g/mol [5]

Table 2: Experimentally Determined Physicochemical
Properties

Property Value Source(s)

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol.
[2]

Melting Point
Not explicitly reported in the

searched literature.

pKa
Not explicitly reported in the

searched literature.

Experimental Protocols
Detailed experimental protocols for the determination of key physicochemical properties and

the synthesis of Desacetylvinblastine hydrazide are outlined below. These are based on

established methodologies for similar compounds.
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Synthesis of Desacetylvinblastine Hydrazide
A common method for the synthesis of hydrazide derivatives involves the reaction of an ester

with hydrazine hydrate.[7][8] For Desacetylvinblastine hydrazide, a direct reaction of

vinblastine with hydrazine has been reported.[9]
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Caption: Workflow for the synthesis of Desacetylvinblastine hydrazide.

Materials:

Vinblastine sulfate

Hydrazine hydrate

Methanol (anhydrous)

Inert gas (e.g., Argon or Nitrogen)

Silica gel for flash chromatography

Appropriate solvent system for chromatography (e.g., dichloromethane/methanol gradient)

Procedure:

Dissolve vinblastine sulfate in anhydrous methanol under an inert atmosphere.

Add an excess of hydrazine hydrate to the solution.

Heat the reaction mixture under controlled conditions (e.g., reflux) for a specified period. The

reaction progress can be monitored by thin-layer chromatography (TLC).[10]

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product using flash column chromatography on silica gel.[9]

Elute the column with a suitable solvent gradient to separate the desired product from

unreacted starting material and byproducts.

Collect the fractions containing Desacetylvinblastine hydrazide and combine them.

Evaporate the solvent to yield the purified product.
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Confirm the identity and purity of the synthesized compound using analytical techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and

High-Performance Liquid Chromatography (HPLC).[11]

Determination of Solubility
The solubility of a compound is a critical parameter for its formulation and bioavailability. A

standard shake-flask method can be employed.[12][13]

Procedure:

Add an excess amount of Desacetylvinblastine hydrazide to a known volume of the

solvent (e.g., water, phosphate-buffered saline, chloroform, DMSO, methanol) in a sealed

vial.

Agitate the vial at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time to reach

equilibrium (typically 24-72 hours).[14]

After equilibration, centrifuge or filter the suspension to separate the undissolved solid.[12]

[14]

Carefully withdraw an aliquot of the supernatant.

Determine the concentration of the dissolved Desacetylvinblastine hydrazide in the aliquot

using a validated analytical method, such as HPLC with UV detection.[15]

The solubility is expressed as the concentration of the saturated solution (e.g., in mg/mL or

µg/mL).

Determination of Melting Point
The melting point is a key indicator of a compound's purity.

Procedure:

Finely powder a small amount of dry Desacetylvinblastine hydrazide.

Pack the powder into a capillary tube to a height of 2-3 mm.
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Place the capillary tube in a melting point apparatus.[10]

Heat the apparatus at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

Record the temperature range from the point at which the first drop of liquid appears to the

temperature at which the entire solid has melted.[10]

Stability Studies
Assessing the stability of Desacetylvinblastine hydrazide under various conditions is crucial

for determining its shelf-life and appropriate storage conditions. Stability is often evaluated

using a stability-indicating HPLC method.[15][16][17][18]

Procedure:

Prepare solutions of Desacetylvinblastine hydrazide in relevant media (e.g., infusion fluids,

formulation buffers).[15]

Store the solutions under different conditions of temperature (e.g., 4 °C, 25 °C, 40 °C) and

light exposure.[15][16]

At specified time intervals (e.g., 0, 1, 3, 7, 14, 28 days), withdraw aliquots of the solutions.

[18]

Analyze the aliquots using a validated stability-indicating HPLC method that can separate

the intact drug from its degradation products.[15]

Quantify the amount of Desacetylvinblastine hydrazide remaining at each time point.

The stability is reported as the percentage of the initial concentration remaining over time.

Mechanism of Action and Signaling Pathways
Like other vinca alkaloids, Desacetylvinblastine hydrazide exerts its cytotoxic effects by

interfering with microtubule dynamics.[19] This disruption of the microtubule network leads to

cell cycle arrest, primarily in the M-phase, and subsequently induces apoptosis (programmed

cell death).[20][21][22][23]
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Signaling Pathway of Desacetylvinblastine Hydrazide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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